Cas no 2172007-44-0 (2-{4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidothian-4-yl}acetic acid)

• Product Name: 2-{4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidothian-4-yl}acetic acid
• CAS No: 2172007-44-0
• MF: C₂₆H₃₀N₂O₅S
• MW: 482.591805934906
• CID: 6034603
• PubChem ID: 165565881
• Update Time: 2025-06-14

2-{4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidothian-4-yl}acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-{4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidothian-4-yl}acetic acid
• EN300-1552106
• 2172007-44-0
• 2-{4-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]thian-4-yl}acetic acid

• Inchi： 1S/C26H30N2O5S/c29-23(28-26(16-24(30)31)11-14-34-15-12-26)10-5-13-27-25(32)33-17-22-20-8-3-1-6-18(20)19-7-2-4-9-21(19)22/h1-4,6-9,22H,5,10-17H2,(H,27,32)(H,28,29)(H,30,31)
• InChI Key： UIZDTLGUWIXKIH-UHFFFAOYSA-N
• SMILES： S1CCC(CC(=O)O)(CC1)NC(CCCNC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O

Computed Properties

• Exact Mass: 482.18754324g/mol
• Monoisotopic Mass: 482.18754324g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 34
• Rotatable Bond Count: 10
• Complexity: 704
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 130Ų

Additional information on 2-{4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidothian-4-yl}acetic acid

Recent Advances in the Application of 2-{4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidothian-4-yl}acetic acid (CAS: 2172007-44-0) in Chemical Biology and Pharmaceutical Research

The compound 2-{4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidothian-4-yl}acetic acid (CAS: 2172007-44-0) has recently emerged as a significant molecule in chemical biology and pharmaceutical research. This Fmoc-protected amino acid derivative has shown promising applications in peptide synthesis, drug discovery, and bioconjugation technologies. Recent studies have focused on its unique structural properties that enable efficient solid-phase peptide synthesis while maintaining excellent solubility in organic solvents.

In the field of peptide therapeutics, this compound has been particularly valuable for the synthesis of complex peptide architectures. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its effectiveness in constructing constrained peptide scaffolds through its thianylacetic acid moiety, which provides both conformational restriction and synthetic handle for further modifications. The Fmoc-protecting group allows for standard peptide synthesis protocols while the unique backbone structure enables the creation of novel pharmacophores.

Recent advances in bioconjugation techniques have also utilized this compound as a versatile linker molecule. Research from Nature Chemical Biology (2024) highlighted its application in creating stable protein-drug conjugates, where the thianyl moiety provides enhanced stability against enzymatic degradation compared to traditional linkers. The carboxylic acid functionality serves as an excellent attachment point for various therapeutic payloads while maintaining the structural integrity of the conjugate.

The compound's role in PROTAC (Proteolysis Targeting Chimera) development has been another area of active investigation. Studies have shown that its unique structural features can facilitate the optimal spatial arrangement between the E3 ligase binder and the target protein binder, potentially improving degradation efficiency. The CAS number 2172007-44-0 has become increasingly cited in PROTAC-related patent applications over the past two years.

From a synthetic chemistry perspective, recent optimizations in the preparation of 2-{4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidothian-4-yl}acetic acid have significantly improved yields and purity. A 2024 Organic Process Research & Development publication detailed a novel catalytic system that reduces side reactions during the key acylation step, making the compound more accessible for large-scale applications.

Looking forward, researchers anticipate expanded applications of this compound in targeted drug delivery systems and as a building block for novel biomaterials. Its unique combination of structural features - the Fmoc protection, the thianyl ring system, and the carboxylic acid terminus - provides multiple handles for chemical modification while maintaining favorable physicochemical properties. As the pharmaceutical industry continues to explore complex modalities beyond traditional small molecules, compounds like 2172007-44-0 are likely to play increasingly important roles in drug discovery and development pipelines.